7'-Methyl-2',3',4',6'-tetrahydrospiro[cyclohexane-1,1'-pyrazolo[3,4-b]pyridine]-3'-one

• IUPAC Name: 3-methylspiro[5,7-dihydro-2H-pyrazolo[3,4-b]pyridine-4,1'-cyclohexane]-6-one
• InChI: InChI=1S/C12H17N3O/c1-8-10-11(15-14-8)13-9(16)7-12(10)5-3-2-4-6-12/h2-7H2,1H3,(H2,13,14,15,16)
• InChI Key: LECZXRXHELRVBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN1)NC(=O)CC23CCCCC3
• Molecular Formula: C12H17N3O
• DSSTOX Substance ID: DTXSID00744336
• Molecular Weight: 219.28 g/mol
• CAS RN: 1029475-77-1

Description

7'-Methyl-2',3',4',6'-tetrahydrospiro[cyclohexane-1,1'-pyrazolo[3,4-b]pyridine]-3'-one is a useful research compound. Its molecular formula is C12H17N3O and its molecular weight is 219.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrogen-Bonded Structures

• Study on Hydrogen-Bonded Chains of Rings: Trilleras et al. (2008) explored compounds similar to 7'-Methyl-2',3',4',6'-tetrahydrospiro[cyclohexane-1,1'-pyrazolo[3,4-b]pyridine]-3'-one, revealing significant differences in hydrogen-bonded structures resulting from minor changes in remote substituents. This study highlights the nuanced structural variations in such compounds (Trilleras et al., 2008).

Novel Synthesis Approaches

• Bicyclization Strategies for Pyrazolo[3,4-b]pyridines: A novel four-component bicyclization strategy was developed by Tu et al. (2014), enabling the synthesis of multicyclic pyrazolo[3,4-b]pyridines. This approach is significant for creating structurally diverse compounds related to this compound (Tu et al., 2014).

Spiro Heterocyclization

• Three-Component Spiro Heterocyclization: Salnikova et al. (2019) described a three-component spiro heterocyclization process, which is relevant for the synthesis of compounds akin to this compound. This method offers a pathway for creating complex spirocyclic structures (Salnikova et al., 2019).

Practical Synthesis for Research

• Practical Synthesis of Spirocyclic Compounds: Bish et al. (2010) described a practical and scalable process for the preparation of spirocyclic compounds closely related to this compound, highlighting its utility as a building block in pharmaceutical research (Bish et al., 2010).

Supramolecular Aggregation

• Study on Supramolecular Aggregation: Trilleras et al. (2008) also investigated the supramolecular aggregation of compounds similar to this compound, emphasizing the wide range of aggregation modes dependent on minor changes in peripheral substituents (Trilleras et al., 2008).